Cas no 1226439-77-5 (1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea)
1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea
- 1226439-77-5
- 1-(2-fluorophenyl)-3-[2-[[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]amino]ethyl]urea
- 1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea
- 1-(2-fluorophenyl)-3-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)urea
- VU0649500-1
- AKOS024516283
- F5632-0090
-
- Inchi: 1S/C21H23FN6O2/c1-14-13-19(26-15-7-9-16(30-2)10-8-15)28-20(25-14)23-11-12-24-21(29)27-18-6-4-3-5-17(18)22/h3-10,13H,11-12H2,1-2H3,(H2,24,27,29)(H2,23,25,26,28)
- InChI Key: XIFWFYGVMBYOIT-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC(NCCNC1N=C(C)C=C(N=1)NC1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 410.18665216g/mol
- Monoisotopic Mass: 410.18665216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 100Ų
1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5632-0090-2μmol |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-5μmol |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-10μmol |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-20μmol |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-1mg |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-2mg |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-3mg |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-4mg |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-5mg |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5632-0090-10mg |
1-(2-fluorophenyl)-3-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]urea |
1226439-77-5 | 10mg |
$79.0 | 2023-09-09 |
1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea
Introduction to 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea (CAS No: 1226439-77-5)
1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1226439-77-5, represents a convergence of fluorinated aromatic systems and heterocyclic moieties, which are known for their potential in modulating biological pathways. The molecular architecture of this compound incorporates multiple functional groups, including urea and pyrimidine derivatives, which are widely recognized for their role in drug design and development.
The structural composition of 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea is characterized by a biphenyl core substituted with a fluorine atom at the 2-position. This fluorine atom is a key feature, as it can influence the electronic properties and metabolic stability of the molecule. The presence of a pyrimidine ring at the 3-position further enhances the compound's potential bioactivity. Pyrimidine derivatives are well-documented for their involvement in various pharmacological mechanisms, including antiviral, anticancer, and anti-inflammatory actions.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The combination of a fluorinated aromatic ring with an amino-substituted pyrimidine suggests that it may exhibit inhibitory activity against enzymes or receptors involved in disease pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. These computational studies have been instrumental in identifying promising candidates for further experimental validation.
In the context of contemporary pharmaceutical research, 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea has been investigated for its potential role in modulating kinases and other enzymes that play a crucial role in signal transduction pathways. Kinases are frequently implicated in various diseases, including cancer, and thus represent a high-value target for drug discovery. The structural features of this compound, particularly the presence of multiple hydrogen bonding sites and hydrophobic pockets, make it an attractive scaffold for designing kinase inhibitors.
Furthermore, the methoxy group at the 4-position of the phenyl ring in the pyrimidine moiety adds another layer of complexity to the compound's bioactivity. Methoxy-substituted aromatic compounds are known to exhibit diverse pharmacological effects, ranging from analgesic to anti-inflammatory properties. The integration of these functional groups into 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea suggests that it may possess multifaceted therapeutic potential.
Recent experimental studies have begun to explore the pharmacokinetic properties of this compound. Initial pharmacokinetic profiling has indicated that it exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Additionally, preliminary toxicity studies have shown that 1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea demonstrates low acute toxicity at tested doses, suggesting its safety profile may be favorable for further development.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of modern chemical techniques in drug development.
In conclusion,1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-y}l}amino)ethylurea (CAS No: 1226439-77-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary bioactivity suggest that it may serve as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and mechanisms, compounds like this one will play an increasingly important role in advancing drug discovery efforts.
1226439-77-5 (1-(2-fluorophenyl)-3-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)